N-[(4-Fluorophenyl)methyl]-N'-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]oxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-N'-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]oxamide
• InChI: InChI=1S/C19H17FN2O4S/c20-14-5-3-12(4-6-14)9-21-18(24)19(25)22-10-15(23)17-8-13(11-27-17)16-2-1-7-26-16/h1-8,11,15,23H,9-10H2,(H,21,24)(H,22,25)
• InChI Key: IVBLTCISVLFCCV-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CSC(=C2)C(CNC(=O)C(=O)NCC3=CC=C(C=C3)F)O
• Molecular Formula: C19H17FN2O4S
• Molecular Weight: 388.4 g/mol
• CAS No.: 2320532-50-9

Description

“N-[(4-Fluorophenyl)methyl]-N’-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]oxamide” is a complex organic compound. It contains several functional groups and rings, including a fluorophenyl group, a furan ring, a thiophene ring, and an oxamide group. These groups could potentially give the compound a variety of interesting properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The fluorophenyl, furan, and thiophene rings would likely contribute to the compound’s rigidity and could influence its reactivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of multiple rings could make it relatively rigid, and the various functional groups could influence its solubility, reactivity, and other properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it shows promise as a drug, future research could involve further testing its efficacy and safety.